Cas no 856678-58-5 (7-Iodobenzofuran-5-sulfonyl chloride)

• Product Name: 7-Iodobenzofuran-5-sulfonyl chloride
• CAS No: 856678-58-5
• MF: C₈H₄ClIO₃S
• MW: 342.538032531738
• MDL: MFCD11053654
• CID: 717580
• PubChem ID: 53402975
• Update Time: 2025-11-02

7-Iodobenzofuran-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Iodobenzofuran-5-sulfonyl chloride
• 5-Benzofuransulfonylchloride, 7-iodo-
• 7-iodo-1-benzofuran-5-sulfonyl chloride
• A-1794
• 5-Benzofuransulfonyl chloride, 7-iodo-
• AKOS022172348
• 7-IODOBENZOFURAN-5-SULFONYLCHLORIDE
• AS-37926
• MFCD11053654
• CS-0171535
• 7-Iodo-benzofuran-5-sulfonyl chloride
• 856678-58-5
• SCHEMBL1062600
• JRNYAXAKWGEDMF-UHFFFAOYSA-N
• DTXSID20695093
• DB-350799

• MDL： MFCD11053654
• Inchi： 1S/C8H4ClIO3S/c9-14(11,12)6-3-5-1-2-13-8(5)7(10)4-6/h1-4H
• InChI Key： JRNYAXAKWGEDMF-UHFFFAOYSA-N
• SMILES： O1C2=C(I)C=C(S(Cl)(=O)=O)C=C2C=C1

Computed Properties

• Exact Mass: 341.86100
• Monoisotopic Mass: 341.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• XLogP3: 3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 2.075±0.06 g/cm3(Predicted)
• Boiling Point: 404.0±30.0 °C(Predicted)
• PSA: 55.66000
• LogP: 4.04570

7-Iodobenzofuran-5-sulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Iodobenzofuran-5-sulfonyl chloride

7-Iodobenzofuran-5-sulfonyl chloride (CAS No. 856678-58-5): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 7-Iodobenzofuran-5-sulfonyl chloride (CAS No. 856678-58-5) has emerged as a pivotal compound for researchers and pharmaceutical developers. This benzofuran derivative is widely recognized for its unique structural features, which make it an excellent synthetic intermediate in the preparation of complex molecules. With the growing demand for novel drug candidates and functional materials, compounds like 7-Iodobenzofuran-5-sulfonyl chloride are gaining significant attention in both academic and industrial settings.

The molecular structure of 7-Iodobenzofuran-5-sulfonyl chloride combines a benzofuran core with an iodo substituent and a reactive sulfonyl chloride group. This combination allows for diverse chemical transformations, including Suzuki-Miyaura cross-coupling, nucleophilic substitutions, and amide bond formations. Researchers frequently utilize this compound in the synthesis of heterocyclic compounds, which are essential scaffolds in medicinal chemistry and material science.

One of the most compelling applications of 7-Iodobenzofuran-5-sulfonyl chloride lies in drug discovery. The benzofuran moiety is a privileged structure in pharmaceuticals, often associated with bioactive properties. Recent studies highlight its potential in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Additionally, the iodo group serves as a handle for further functionalization via palladium-catalyzed reactions, making this compound invaluable in high-throughput screening libraries.

Beyond pharmaceuticals, 7-Iodobenzofuran-5-sulfonyl chloride finds utility in material science. Its ability to form stable sulfonamide linkages makes it suitable for designing polymeric materials with tailored properties. Researchers are exploring its use in organic electronics, such as OLEDs and conductive polymers, where precise molecular control is crucial for performance optimization.

The synthesis and handling of 7-Iodobenzofuran-5-sulfonyl chloride require expertise due to its reactive sulfonyl chloride group. Proper storage conditions, typically under inert atmosphere and low temperatures, are recommended to maintain its stability. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, ensuring reliable results in downstream applications.

In the context of green chemistry, researchers are investigating more sustainable routes to access benzofuran derivatives like 7-Iodobenzofuran-5-sulfonyl chloride. Catalytic methods and biocatalysis are emerging as promising alternatives to traditional synthetic approaches, aligning with the global push towards environmentally friendly chemical processes.

The market for 7-Iodobenzofuran-5-sulfonyl chloride is expanding, driven by increasing R&D activities in small molecule therapeutics and functional materials. Suppliers are focusing on providing high-purity batches to meet the stringent requirements of pharmaceutical companies and research institutions. Custom synthesis services for iodinated benzofuran derivatives are also becoming more prevalent, catering to specialized project needs.

For researchers working with 7-Iodobenzofuran-5-sulfonyl chloride, understanding its structure-activity relationships is crucial. Computational chemistry tools, including molecular docking and DFT calculations, are being employed to predict its reactivity and potential interactions in biological systems. These in silico methods complement experimental studies, accelerating the discovery of new applications for this versatile compound.

Looking ahead, 7-Iodobenzofuran-5-sulfonyl chloride is poised to play an even greater role in chemical research. Its combination of reactivity and structural versatility makes it a valuable asset in addressing contemporary challenges in drug development and materials science. As synthetic methodologies advance and new applications emerge, this compound will undoubtedly remain at the forefront of organic synthesis innovation.